Cas no 2091049-81-7 (CID 125514289)

• Product Name: CID 125514289
• CAS No: 2091049-81-7
• MF: C₉H₇BrFN₃
• MW: 256.074383974075
• CID: 5267779
• Update Time: 2025-05-20

CID 125514289 Chemical and Physical Properties

Names and Identifiers

• CID 125514289
• 3,4-Quinolinediamine, 8-bromo-6-fluoro-

• Inchi： 1S/C9H7BrFN3/c10-6-2-4(11)1-5-8(13)7(12)3-14-9(5)6/h1-3H,12H2,(H2,13,14)
• InChI Key： OZWPEPWCNSDPDM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2Br)C(N)=C(N)C=1

Experimental Properties

• Density: 1.806±0.06 g/cm3(Predicted)
• Boiling Point: 434.6±40.0 °C(Predicted)
• pka: 5.68±0.50(Predicted)

Additional information on CID 125514289

Chemical Profile of Compound with CAS No. 2091049-81-7 and Product Name CID 125514289

Compound with the CAS number 2091049-81-7 and the product identifier CID 125514289 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound exhibits a complex arrangement of functional groups, which contributes to its distinct chemical behavior and biological activity. Recent studies have highlighted its role in modulating various biochemical pathways, making it a promising candidate for further investigation in drug development.

The structural elucidation of CAS No. 2091049-81-7 has been a focal point for researchers aiming to understand its mechanism of action. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been instrumental in determining the precise configuration of the molecule. These techniques not only confirm the molecular structure but also provide insights into its conformational dynamics and interactions with biological targets. The detailed structural analysis has laid a solid foundation for exploring its pharmacological potential.

In the realm of medicinal chemistry, CID 125514289 has been studied for its ability to interact with specific enzymes and receptors involved in critical physiological processes. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on certain kinases, which are known to be aberrantly activated in various diseases, including cancer. The specificity of these interactions suggests that CAS No. 2091049-81-7 could serve as a lead compound for developing targeted therapies.

One of the most intriguing aspects of CID 125514289 is its potential to cross the blood-brain barrier (BBB). The ability to penetrate this formidable barrier is crucial for treating neurological disorders, as it allows therapeutic agents to reach their intended targets within the central nervous system. Recent research has shown that modifications to the molecular structure of CAS No. 2091049-81-7 can enhance its BBB penetration capabilities, opening up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of CAS No. 2091049-81-7 has been optimized to ensure high yield and purity, which are essential for both preclinical and clinical studies. Multi-step synthetic routes have been developed, incorporating cutting-edge methodologies such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These synthetic strategies not only facilitate the production of large quantities of the compound but also allow for structural modifications to explore its full pharmacological spectrum.

Pharmacokinetic studies on CID 125514289 have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound exhibits a favorable half-life, allowing for prolonged therapeutic effects with reduced dosing frequency. Additionally, preliminary toxicology assessments have shown that CAS No. 2091049-81-7 is well-tolerated at relevant concentrations, suggesting a low risk of adverse effects.

The growing interest in CID 125514289 has prompted several research groups to conduct preclinical trials to evaluate its efficacy in animal models. Initial results from these trials have been promising, demonstrating significant improvements in disease models related to inflammation and neurodegeneration. These findings have generated excitement within the scientific community and have positioned CAS No. 2091049-81-7 as a potential breakthrough compound.

Future directions for research on CID 125514289 include exploring its potential in combination therapies with other drugs targeting different disease pathways. This approach could enhance therapeutic outcomes by leveraging synergistic effects between compounds. Furthermore, computational modeling techniques are being employed to predict novel derivatives of CAS No. 2091049-81-7 that may exhibit improved pharmacological properties.

The development of CID 125514289 represents a significant stride forward in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.